Cas no 32057-88-8 (Naphthalene,2,7-bis(2-phenylethenyl)-)

Naphthalene,2,7-bis(2-phenylethenyl)- Properties

Names and Identifiers

• Naphthalene,2,7-bis(2-phenylethenyl)-
• 2,7-Distyrylnaphthalene (cis- and trans- mixture)
• 2,7-bis(2-phenylethenyl)naphthalene
• 2,5-DIMETHYLPHENYLHYDRAZINE HYDROCHLORIDE
• 2,7-Bis(2-phenylethen-1-yl)naphthalene
• 2,7-Distyrylnaphthalene
• 2,7-Distyryl-naphthalin
• 2,7-Bis(2-phenylethen-1-yl)naphthalene (cis- and trans- mixture)
• 2,7-Bis(2-phenylvinyl)naphthalene (cis- and trans- mixture)
• 32057-88-8
• 2,?7-?bis(2-?Phenylethenyl)?-?naphthalene
• NSC288503
• CS-0379169
• 2,7-di((E)-styryl)naphthalene
• 2,7-Distyrylnaphthalene(cis+trans)
• AKOS004908908
• T70767
• 81701-08-8
• 2,7-bis[(E)-2-phenylethenyl]naphthalene
• NSC-288503
• BAXGJINOQBOMFG-PHEQNACWSA-N
• +Expand

• MDL： MFCD00671513
• InChIKey： BAXGJINOQBOMFG-PHEQNACWSA-NCopyCopied
• Inchi： InChI=1S/C26H20/c1-3-7-21(8-4-1)11-13-23-15-17-25-18-16-24(20-26(25)19-23)14-12-22-9-5-2-6-10-22/h1-20H/b13-11-,14-12+
• SMILES： C1=CC=C(C=C1)/C=C\C2=CC3=C(C=C2)C=CC(=C3)/C=C/C4=CC=CC=C4

Computed Properties

• Exact Mass: 332.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.156500638g/mol
• Heavy Atom Count: 26
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 7.18060
• PSA: 0.00000
• Boiling Point: 517.4±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 264.3±18.7 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1±0.1 g/cm3

Naphthalene,2,7-bis(2-phenylethenyl)- Security Information

• Safety Instruction： H303+H313+H110
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

Naphthalene,2,7-bis(2-phenylethenyl)- Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons